Cas no 80041-01-6 (2(3H)-Furanone,5-butyldihydro-4-methyl-, (4S,5R)-)

• Product name: 2(3H)-Furanone,5-butyldihydro-4-methyl-, (4S,5R)-
• CAS No: 80041-01-6
• MF: C₉H₁₆O₂
• MW: 156.22214
• CID: 707584
• PubChem ID: 11084123

2(3H)-Furanone,5-butyldihydro-4-methyl-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-butyldihydro-4-methyl-, (4S,5R)-
• (E)-Whiskeylactone,5-butyldihydro-4-methyl-2(3H)-Furanone,(+)-trans-Whiskeylactone
• (+)-TRANS-QUERCUS LACTONE
• (3S, 4R)-3-methyl-4-octanolide
• 5-BUTYL-4-METHYLDIHYDRO-2(3H)-FURANONE, TRANS-(+)-
• (4S,5R)-5-butyl-4-methyloxolan-2-one
• FEMA No. 3803, trans-
• Quercus lactone A
• (+)-WHISKEY LACTONE
• (+)-QUERCUS LACTONE
• 39638-67-0
• (+)-TRANS-WHISKEY LACTONE
• SCHEMBL7178100
• (+-)-trans-Quercus lactone
• .BETA.-METHYL-.GAMMA.-OCTALACTONE, TRANS-
• (+/-)-trans-Whiskey lactone
• UNII-7A29T3GS95
• 5-Butyl-4-methyldihydro-2(3H)-furanone, trans-
• TRANS-4-HYDROXY-3-METHYLOCTANOIC ACID .GAMMA.-LACTONE
• (+-)-trans-Whisky lactone
• 2(3H)-Furanone, 5-butyldihydro-4-methyl-, trans-
• UNII-29IPH2W8KP
• 80041-01-6
• TRANS-.BETA.-METHYL-.GAMMA.-OCTALACTONE
• 5-Butyl-4-methyldihydro-2(3H)-furanone, trans-(+-)-
• (+-)-Whiskey lactone
• trans-Wiskey lactone
• 29IPH2W8KP
• trans-4-Hydroxy-3-methyloctanoic acid gamma-lactone
• (E)-Whiskeylactone
• DTXSID801017484
• Trans-3-Methyl-4-octanolide
• 2(3H)-Furanone, 5-butyldihydro-4-methyl-, (4S-trans)-
• (trans)-3-methyloctanoic acid-gamma-lactone
• trans-beta-Methyl-gamma-octalactone
• FEMA NO. 3803, TRANS-(+)-
• FEMA No. 3803, trans-(+-)-
• Whiskey lactone, (E)-
• 7A29T3GS95
• (+)-TRANS-WHISKY LACTONE
• (+-)-trans-Whiskey lactone
• 2(3H)-Furanone, 5-butyldihydro-4-methyl-, (4S,5R)-
• (3S,4R)-3-methyl-4-octanolide
• trans-Whiskey lactone
• trans-Oaklactone
• (+-)-Quercus lactone
• .BETA.-METHYL-.GAMMA.-OCTALACTONE, TRANS-(3S,4R)-
• 2(3H)-Furanone, 5-butyldihydro-4-methyl-, (4R,5S)-rel-

• Inchi： InChI=1S/C9H16O2/c1-3-4-5-8-7(2)6-9(10)11-8/h7-8H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： WNVCMFHPRIBNCW-JGVFFNPUSA-N
• SMILES： CCCCC1C(CC(=O)O1)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Tautomer Count: 2
• Topological Polar Surface Area: 26.3Ų